Cas no 86456-22-6 (1-(2-dimethylaminoethylamino)-4-(hydroxymethyl)-7-(4-methylphenyl)sulfonyloxy-xanthen-9-one)

• Product Name: 1-(2-dimethylaminoethylamino)-4-(hydroxymethyl)-7-(4-methylphenyl)sulfonyloxy-xanthen-9-one
• CAS No: 86456-22-6
• MF: C₂₅H₂₆N₂O₆S
• MW: 482.548745632172
• CID: 991662
• PubChem ID: 337294
• Update Time: 2025-07-08

1-(2-dimethylaminoethylamino)-4-(hydroxymethyl)-7-(4-methylphenyl)sulfonyloxy-xanthen-9-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-dimethylaminoethylamino)-4-(hydroxymethyl)-7-(4-methylphenyl)sulfonyloxy-xanthen-9-one
• [8-[2-(dimethylamino)ethylamino]-5-(hydroxymethyl)-9-oxoxanthen-2-yl] 4-methylbenzenesulfonate
• 86456-22-6
• 8-((2-(Dimethylamino)ethyl)amino)-5-(hydroxymethyl)-9-oxo-9H-xanthen-2-yl 4-methylbenzenesulfonate
• 1-[[2-(dimethylamino)ethyl]amino]-4-(hydroxymethyl)-7-[[(4-methylphenyl)sulfonyl]oxy]-9h-xanthen-9-one
• Q27089254
• NSC354677
• DTXSID70235569
• 8-((2-(Dimethylamino)ethyl)amino)-5-(hydroxymethyl)-9-oxo-9H-xanthen-2-yl4-methylbenzenesulfonate
• GTPL7867
• XNT [PMID: 18391097]
• 9H-Xanthen-9-one, 1-((2-(dimethylamino)ethyl)amino)-4-(hydroxymethyl)-7-(((4-methylphenyl)sulfonyl)oxy)-
• NSC-354677
• XNT
• [8-(2-dimethylaminoethylamino)-5-(hydroxymethyl)-9-oxo-xanthen-2-yl] 4-methylbenzenesulfonate
• 9H-Xanthen-9-one, 1-[[2-(dimethylamino)ethyl]amino]-4-(hydroxymethyl)-7-[[(4-methylphenyl)sulfonyl]oxy]-
• NSC 354677
• [8-(2-dimethylaminoethylamino)-5-(hydroxymethyl)-9-oxoxanthen-2-yl] 4-methylbenzenesulfonate
• SCHEMBL2558304
• GLXC-03425

• Inchi： 1S/C25H26N2O6S/c1-16-4-8-19(9-5-16)34(30,31)33-18-7-11-22-20(14-18)24(29)23-21(26-12-13-27(2)3)10-6-17(15-28)25(23)32-22/h4-11,14,26,28H,12-13,15H2,1-3H3
• InChI Key： SEVKFSGZVZFIMA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1C=CC2=C(C=1)C(C1C(=CC=C(CO)C=1O2)NCCN(C)C)=O

Computed Properties

• Exact Mass: 482.15115773g/mol
• Monoisotopic Mass: 482.15115773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 792
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans

Additional information on 1-(2-dimethylaminoethylamino)-4-(hydroxymethyl)-7-(4-methylphenyl)sulfonyloxy-xanthen-9-one

Comprehensive Overview of 1-(2-dimethylaminoethylamino)-4-(hydroxymethyl)-7-(4-methylphenyl)sulfonyloxy-xanthen-9-one (CAS No. 86456-22-6)

1-(2-dimethylaminoethylamino)-4-(hydroxymethyl)-7-(4-methylphenyl)sulfonyloxy-xanthen-9-one (CAS No. 86456-22-6) is a specialized organic compound with a complex molecular structure that has garnered significant interest in the field of chemical research. This compound, often referred to in abbreviated forms in research literature, belongs to the xanthene derivatives family, known for their diverse applications in pharmaceuticals, dyes, and fluorescence studies. The presence of functional groups such as dimethylaminoethylamino, hydroxymethyl, and sulfonyloxy contributes to its unique chemical properties and reactivity.

The compound's molecular formula and weight, along with its structural features, make it a subject of interest for researchers exploring novel fluorescent probes and bioimaging agents. In recent years, the demand for advanced imaging techniques in medical diagnostics and biological research has surged, positioning 1-(2-dimethylaminoethylamino)-4-(hydroxymethyl)-7-(4-methylphenyl)sulfonyloxy-xanthen-9-one as a potential candidate for such applications. Its ability to exhibit fluorescence under specific conditions makes it valuable for tracking cellular processes and detecting biomolecules.

One of the key areas of research involving this compound is its potential use in photodynamic therapy (PDT). PDT is a cutting-edge treatment for certain types of cancers and microbial infections, where light-sensitive compounds are activated to produce reactive oxygen species that target abnormal cells. The xanthene core of this molecule, combined with its substituents, suggests it could be optimized for such therapeutic applications. Researchers are particularly interested in modifying its structure to enhance its photosensitizing properties and reduce any potential side effects.

From a synthetic chemistry perspective, 1-(2-dimethylaminoethylamino)-4-(hydroxymethyl)-7-(4-methylphenyl)sulfonyloxy-xanthen-9-one presents intriguing challenges and opportunities. The compound's synthesis typically involves multi-step reactions, including sulfonylation and amination processes, which require precise control over reaction conditions to achieve high yields and purity. Recent advancements in green chemistry have also prompted investigations into more sustainable synthesis routes, minimizing the use of hazardous reagents and solvents.

The compound's stability and solubility characteristics are critical factors influencing its practical applications. Studies have shown that its hydroxymethyl group enhances water solubility, which is advantageous for biological applications. Meanwhile, the dimethylaminoethylamino moiety may contribute to its interaction with cellular membranes and proteins, making it a versatile tool for biochemical studies. Researchers are actively exploring its compatibility with various nanocarrier systems to improve its delivery efficiency in therapeutic contexts.

In the context of material science, derivatives of 1-(2-dimethylaminoethylamino)-4-(hydroxymethyl)-7-(4-methylphenyl)sulfonyloxy-xanthen-9-one have shown promise in the development of organic electronic materials. The xanthene scaffold, when functionalized appropriately, can contribute to the design of light-emitting diodes (LEDs) and photovoltaic devices. The compound's ability to undergo photoinduced electron transfer processes makes it a candidate for use in optoelectronic applications, aligning with the growing demand for energy-efficient technologies.

Market trends indicate a rising interest in specialized xanthene-based compounds, driven by their applications in healthcare and technology. The global market for fluorescent dyes and biomedical imaging agents is projected to grow significantly, with 1-(2-dimethylaminoethylamino)-4-(hydroxymethyl)-7-(4-methylphenyl)sulfonyloxy-xanthen-9-one potentially playing a role in this expansion. Manufacturers and suppliers are increasingly focusing on producing high-purity batches of this compound to meet the demands of research institutions and pharmaceutical companies.

Quality control and analytical characterization are paramount when working with 1-(2-dimethylaminoethylamino)-4-(hydroxymethyl)-7-(4-methylphenyl)sulfonyloxy-xanthen-9-one. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are routinely employed to verify its purity and structural integrity. These analytical methods ensure that the compound meets the stringent requirements of research and industrial applications.

Looking ahead, the future of 1-(2-dimethylaminoethylamino)-4-(hydroxymethyl)-7-(4-methylphenyl)sulfonyloxy-xanthen-9-one appears promising, with ongoing research exploring its potential in emerging fields such as theranostics (combining therapy and diagnostics) and personalized medicine. As scientists continue to unravel its properties and optimize its performance, this compound may find new roles in addressing contemporary challenges in healthcare and technology. Its versatility and unique structural features position it as a valuable asset in the toolkit of modern chemists and researchers.